1. Home
  2. Product
  3. Main Products
  4. (4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
(4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione (4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.: 615278-83-6
VCID: VC0384998
InChI: InChI=1S/C22H25ClN2O5/c1-5-29-16-9-7-14(12-15(16)23)20(26)18-19(17-8-6-13(2)30-17)25(11-10-24(3)4)22(28)21(18)27/h6-9,12,19,26H,5,10-11H2,1-4H3/b20-18+
SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(O3)C)[O-])Cl
Molecular Formula: C22H25ClN2O5
Molecular Weight: 432.9g/mol

(4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione

CAS No.: 615278-83-6

Main Products

VCID: VC0384998

Molecular Formula: C22H25ClN2O5

Molecular Weight: 432.9g/mol

(4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione - 615278-83-6

CAS No. 615278-83-6
Product Name (4E)-4-[(3-Chloro-4-ethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
Molecular Formula C22H25ClN2O5
Molecular Weight 432.9g/mol
IUPAC Name (E)-(3-chloro-4-ethoxyphenyl)-[1-[2-(dimethylazaniumyl)ethyl]-2-(5-methylfuran-2-yl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C22H25ClN2O5/c1-5-29-16-9-7-14(12-15(16)23)20(26)18-19(17-8-6-13(2)30-17)25(11-10-24(3)4)22(28)21(18)27/h6-9,12,19,26H,5,10-11H2,1-4H3/b20-18+
Standard InChIKey UZGOLSBRYAQZNR-CZIZESTLSA-N
Isomeric SMILES CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(O3)C)/[O-])Cl
SMILES CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(O3)C)[O-])Cl
Canonical SMILES CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+](C)C)C3=CC=C(O3)C)[O-])Cl
PubChem Compound 5846798
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19